4-Hydroxy Atorvastatin Lactone
4-Hydroxy Atorvastatin Lactone
para-Hydroxy Atorvastatin-d5 Lactone is a labelled metabolite of Atorvastatin, a selective, competitive HMG-CoA reductase inhibitor.
Brand Name:
Vulcanchem
CAS No.:
265989-49-9
VCID:
VC0196539
InChI:
InChI=1S/C33H33FN2O5/c1-20(2)31-30(33(40)35-24-12-14-25(37)15-13-24)29(21-6-4-3-5-7-21)32(22-8-10-23(34)11-9-22)36(31)17-16-27-18-26(38)19-28(39)41-27/h3-15,20,26-27,37-38H,16-19H2,1-2H3,(H,35,40)/t26-,27-/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=C(C=C5)O
Molecular Formula:
C33H28FN2O5D5
Molecular Weight:
561.67
4-Hydroxy Atorvastatin Lactone
CAS No.: 265989-49-9
Cat. No.: VC0196539
Molecular Formula: C33H28FN2O5D5
Molecular Weight: 561.67
Purity: > 95%
* For research use only. Not for human or veterinary use.
Specification
| Description | para-Hydroxy Atorvastatin-d5 Lactone is a labelled metabolite of Atorvastatin, a selective, competitive HMG-CoA reductase inhibitor. |
|---|---|
| CAS No. | 265989-49-9 |
| Molecular Formula | C33H28FN2O5D5 |
| Molecular Weight | 561.67 |
| IUPAC Name | 5-(4-fluorophenyl)-1-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-N-(4-hydroxyphenyl)-4-phenyl-2-propan-2-ylpyrrole-3-carboxamide |
| Standard InChI | InChI=1S/C33H33FN2O5/c1-20(2)31-30(33(40)35-24-12-14-25(37)15-13-24)29(21-6-4-3-5-7-21)32(22-8-10-23(34)11-9-22)36(31)17-16-27-18-26(38)19-28(39)41-27/h3-15,20,26-27,37-38H,16-19H2,1-2H3,(H,35,40)/t26-,27-/m1/s1 |
| SMILES | CC(C)C1=C(C(=C(N1CCC2CC(CC(=O)O2)O)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=C(C=C5)O |
| Appearance | White to Yellow Solid |
| Melting Point | >125°C |
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